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Executive Summary

AT7519 is a pyrazole-based, ATP-competitive inhibitor of Cyclin-Dependent Kinases (CDKSs).[1]
Unlike early-generation CDK inhibitors (e.g., flavopiridol) that suffered from narrow therapeutic
windows, AT7519 was structurally optimized via fragment-based crystallography to improve
potency and solubility.

Its therapeutic value lies in a "dual-hit" mechanism:

e Cell Cycle Arrest: Blockade of CDK1, CDK2, and CDK4/6 prevents G1/S and G2/M
transitions.[1]

» Transcriptional Repression: Potent inhibition of CDK9 abrogates the phosphorylation of RNA
Polymerase Il (RNAP 1), leading to the rapid depletion of short-lived anti-apoptotic proteins
(Mcl-1, XIAP).[1][2]

Recent data (2023) has further expanded its pharmacodynamic profile to include the induction
of pyroptosis via Gasdermin E (GSDME) cleavage, distinguishing it from pure apoptogens.[1]
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Chemical Biology & Kinase Selectivity

AT7519 is a pan-CDK inhibitor but exhibits a distinct hierarchy of potency. It is most active
against the transcriptional regulator CDK9 and the G1/S phase driver CDK5.[1]

Table 1: Kinase Selectivity Profile (Cell-Free Assays)

Data synthesized from Squires et al. and Astex Pharmaceuticals internal data.[1]
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Non-Target Kinases: AT7519 is highly selective; it shows >10 uM IC50 against a broad panel of
non-CDK kinases (e.g., AKT, EGFR), reducing off-target toxicity risks common in multi-kinase
inhibitors.

Mechanism of Action (MoA)
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The compound functions by binding to the ATP-binding cleft of the CDK enzymes.[1] The
critical differentiator for AT7519 is its ability to target CDK?9.[1]

The CDK9/Mcl-1 Axis

e Inhibition: AT7519 inhibits CDK9 (P-TEFb complex).[1]

» Dephosphorylation: This prevents phosphorylation of the Carboxy-Terminal Domain (CTD) of
RNA Polymerase Il at Serine 2 (Ser2).[1]

» Transcriptional Pause: mRNA elongation is stalled.[1]

» Protein Depletion: Proteins with short half-lives, specifically Mcl-1 (a key survival factor in
hematologic malignancies), are rapidly degraded by the proteasome because their mRNA is
no longer being replenished.[1]

o Apoptosis/Pyroptosis: The loss of Mcl-1 releases pro-apoptotic factors (BIM, NOXA),
triggering mitochondrial outer membrane permeabilization (MOMP).[1]

Visualization: The AT7519 Signaling Cascade
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Figure 1: Dual mechanism of AT7519 targeting both cell cycle progression and survival
signaling via transcriptional repression.[1]

In Vitro Characterization Guide
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For researchers initiating studies with AT7519, the following protocols are optimized to validate
the compound's specific activity.

Protocol A: Biomarker Validation (Western Blot)

Objective: Confirm CDK9 target engagement via RNA Pol Il status.[1] Cell Line Model: HCT116
(Solid tumor) or MM.1S (Multiple Myeloma).[1]

Seeding: Plate cells at

cells/well in 6-well plates. Allow 16h recovery.

e Treatment: Treat with AT7519 at 100 nM, 250 nM, and 500 nM for 4 to 24 hours.
o Note: Mcl-1 downregulation is time-sensitive; check at 4h and 24h.

» Lysis: Use RIPA buffer supplemented with Phosphatase Inhibitor Cocktail (Critical: Sodium
Orthovanadate is essential to preserve Ser2 phosphorylation state).[1]

o Antibodies:

[¢]

Primary: Anti-RNA Pol Il CTD p-Ser2 (1:1000).[1]

[e]

Primary: Anti-Mcl-1 (1:1000).[1]

o

Primary: Anti-Cleaved PARP (Apoptosis marker).[1]

[¢]

New (2023): Anti-GSDME (Pyroptosis marker - look for N-terminal fragment).[1][3]

o Expected Result: Dose-dependent loss of p-Ser2 and Mcl-1, followed by appearance of
Cleaved PARP.[1]

Protocol B: Cell Cycle Analysis (Flow Cytometry)
Objective: Distinguish between G1 arrest (CDK4/6 effect) and G2/M arrest (CDK1 effect).[1]

e Synchronization: Serum starve cells (0.1% FBS) for 24h to synchronize in GO/G1.

» Release & Treat: Release into complete media containing AT7519 (200 nM) or DMSO.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://pmc.ncbi.nlm.nih.gov/articles/PMC9829897/
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Harvest: Collect cells at 24h. Fix in 70% ice-cold ethanol (dropwise while vortexing).

Staining: Resuspend in PBS containing Propidium lodide (50 ug/mL) and RNase A (100
pg/mL). Incubate 30 min at 37°C.

Analysis: Measure DNA content.[1][3] AT7519 typically causes a depletion of S-phase and
accumulation in G2/M (due to CDKZ1 inhibition) and sub-G1 (apoptosis).[1]

In Vivo Pharmacology

Preclinical success with AT7519 relies on maintaining plasma concentrations above the 1C90
for CDK9 (~150-200 nM) for sufficient duration to trigger apoptosis.[1]

Xenograft Workflow
Model: HCT116 Colorectal or MYCN-amplified Neuroblastoma.[1]

Implantation: SC injection of

cells in 50% Matrigel into flanks of BALB/c nude mice.

Staging: Randomize when tumors reach ~100 mm3.[1]

Formulation:

o AT7519 is moderately soluble.[1] Dissolve in 10% DMSO / 20% Cremophor EL / 70%
Saline or a cyclodextrin-based vehicle (e.g., Captisol) if available.[1]

Dosing Regimen:

o Standard:10-15 mg/kg via Intraperitoneal (IP) or Intravenous (1V) injection.[1][4]
o Schedule: QDx5 (5 days on, 2 days off) for 2-3 weeks.

Monitoring:

o Efficacy: Tumor volume caliper measurements.[1]

o Toxicity: Body weight loss >15% requires dosing holiday.[1]
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Pharmacokinetics (PK) Snapshot[1][5][6]

e Tmax: ~0.5 - 1 hour (IV/IP).

o Half-life (t1/2): ~1.1 hours (Plasma) vs ~3.0 hours (Tumor).[1]

» Bioavailability: ~100% via IP route in mice.[1]

o Clearance: Moderate; linear exposure observed up to 15 mg/kg.[1]

Clinical Translation & Safety Profile

Early-phase trials have highlighted specific Dose-Limiting Toxicities (DLTs) that researchers
must anticipate when designing translational studies.

Key Clinical Findings (Phase 1)
o Recommended Phase Il Dose (RP2D): ~27 mg/m?2 (IV infusion).[1][5]
e Primary DLT:QTc Prolongation.

o Mechanism:[3][6][7] Likely off-target hERG channel inhibition or indirect autonomic effects.

[1]
o Management:[4] ECG monitoring is mandatory in clinical protocols.[1]

e Secondary Toxicities: Mucositis, fatigue, neutropenia (consistent with anti-proliferative
mechanism).[1]

o Biomarker Confirmation: Skin biopsies from patients treated at RP2D showed reduced Rb
phosphorylation and Ki67 staining, confirming target engagement in humans.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. aacrjournals.org [aacrjournals.org]
2. aacrjournals.org [aacrjournals.org]

3. The CDK inhibitor AT7519 inhibits human glioblastoma cell growth by inducing apoptosis,
pyroptosis and cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]

4. Cyclin-dependent kinase inhibitor AT7519 as a potential drug for MYCN-dependent
neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]
6. medchemexpress.com [medchemexpress.com]
7. AT-7519 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

8. AT7519, ANOVEL SMALL MOLECULE MULTI-CYCLIN DEPENDENT KINASE
INHIBITOR, INDUCES APOPTOSIS IN MULTIPLE MYELOMA VIA GSK-3(3 ACTIVATION
AND RNA POLYMERASE Il INHIBITION - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21325451/
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://pmc.ncbi.nlm.nih.gov/articles/PMC9829897/
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://www.benchchem.com/product/b1425434?utm_src=pdf-custom-synthesis#bc-rfq
https://aacrjournals.org/mct/article/8/2/324/93356/Biological-characterization-of-AT7519-a-small
https://aacrjournals.org/mct/article/9/4/920/93712/AT7519-a-Cyclin-Dependent-Kinase-Inhibitor-Exerts
https://pmc.ncbi.nlm.nih.gov/articles/PMC9829897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9829897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4645454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4645454/
https://www.researchgate.net/publication/268229469_A_Phase_I_study_of_cyclin-dependent_kinase_inhibitor_AT7519_in_patients_with_advanced_cancer_NCIC_Clinical_Trials_Group_IND_177
https://www.medchemexpress.com/at7519.html
https://synapse.patsnap.com/drug/5cd3223a5a514c01bfc199d58e699f81
https://pmc.ncbi.nlm.nih.gov/articles/PMC3183744/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3183744/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3183744/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 9. Aphase | pharmacokinetic and pharmacodynamic study of AT7519, a cyclin-dependent
kinase inhibitor in patients with refractory solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Technical Deep Dive: AT7519 — Dual-Mechanism CDK
Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1425434/docs#technical-deep-dive-at7519-dual-
mechanism-cdk-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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